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Compound of Interest

Compound Name: rel-(R,S)-Formoterol

CAS No.: 532414-36-1

Cat. No.: B602121

Get Quote

Formoterol Fumarate Dihydrate is a potent, long-acting beta-2 adrenergic agonist (LABA)

pivotal in the management of asthma and chronic obstructive pulmonary disease (COPD).[1] Its

therapeutic efficacy is intrinsically linked to its physicochemical properties, which govern its

stability, solubility, and delivery, particularly in inhalation formulations. As a crystalline powder,

its solid-state characteristics are of paramount importance for drug development, from

manufacturing and storage to aerosol performance and bioavailability.[1]

This guide, intended for researchers and drug development professionals, provides a detailed

examination of the essential physicochemical characteristics of Formoterol Fumarate

Dihydrate. We will move beyond simple data presentation to explore the causality behind these

properties and the experimental methodologies used to characterize them, offering a holistic

view for formulation and analytical scientists.

Molecular Identity and Physical Characteristics
Formoterol Fumarate Dihydrate is the dihydrate salt of a 2:1 complex of formoterol, a synthetic

phenylethanolamine derivative, and fumaric acid.[2] It exists as a white to yellowish-white
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crystalline powder.[2][3] The presence of two chiral centers in the formoterol molecule means it

can exist in different stereoisomeric forms.[2]

Property Value Source

Chemical Name

(±)-2-hydroxy-5-[(1RS)-1-

hydroxy-2-[[(1RS)-2-(4-

methoxyphenyl)-1-

methylethyl]-

amino]ethyl]formanilide

fumarate dihydrate

[2]

Molecular Formula
(C₁₉H₂₄N₂O₄)₂ · C₄H₄O₄ ·

2H₂O
[2][4]

Molecular Weight 840.91 g/mol [2][5]

CAS Number 183814-30-4 [2][4]

Appearance
White to yellowish-white

solid/crystalline powder
[2][3][5]

Solubility Profile: A Critical Determinant of
Formulation Strategy
The solubility of Formoterol Fumarate Dihydrate is a complex property, heavily influenced by

the solvent system, pH, and temperature. A thorough understanding of its solubility is crucial for

developing both solution-based formulations (e.g., nebulizer solutions) and solid dosage forms

where dissolution is a rate-limiting step.

Aqueous and pH-Dependent Solubility
Formoterol Fumarate Dihydrate is described as slightly soluble in water.[2][6] Its aqueous

solubility is highly dependent on pH, a direct consequence of its acidic and basic functional

groups. The molecule has two primary pKa values, approximately 7.9-8.6 (phenolic group) and

9.2-9.8 (amine group).[1][3][7][8] This dual nature means that its solubility increases

significantly in both highly acidic and highly basic conditions, away from its isoelectric point.[1]

[7]
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Solubility in Organic and Mixed Solvents
Its solubility varies across different organic solvents, which is a key consideration for

processing, purification, and the preparation of advanced drug delivery systems like

nanoparticles. It is reported to be soluble in methanol, sparingly soluble in ethanol, and

practically insoluble in solvents like acetone and diethyl ether.[1][6]

The use of co-solvents like ethanol and methanol with water can exponentially increase

solubility.[1][7] However, an interesting phenomenon occurs with ethanol; at volume fractions

greater than 50%, a decrease in solubility is observed, likely due to the formation of a less

soluble ethanolate solvate.[1][7]

Solvent/Condition
Solubility (at 25°C unless
noted)

Source

Water (pH ~6.4)
1.16 ± 0.02 mg/mL; 1.5 g/L

(1.5 mg/mL)
[1][7][8]

Aqueous Solution (pH 3.0)
Significantly higher than at

neutral pH
[2][9]

Aqueous Solution (pH 5.0-7.0) Lower solubility than at pH 3.0 [2]

Methanol Soluble [1][6]

Ethanol Sparingly Soluble [1][6]

2-Propanol Slightly Soluble [6]

Acetone 0.063 ± 0.004 mg/mL [1]

Diethyl Ether Practically Insoluble [1]

DMSO
Slightly Soluble (Sonication

helps)
[5]

Thermal Behavior and Solid-State Stability
Thermal analysis is essential for determining the stability of the dihydrate form and for

identifying potential phase transitions during manufacturing processes like milling or drying.
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Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the primary

tools for this evaluation.

The DSC thermogram of Formoterol Fumarate Dihydrate is characteristic, typically showing a

bimodal endotherm.[1] The first, often broad peak around 104-111°C, corresponds to the loss

of the two water molecules of hydration.[1][10] This is immediately followed by a sharper

endotherm with an onset around 130-140°C, which is attributed to the melting of the resulting

anhydrous form.[1][6][10] Above 150°C, thermal decomposition begins.[1]

TGA analysis confirms this behavior, showing a weight loss of approximately 4.4%, which

corresponds closely to the theoretical water content of the dihydrate (4.2%).[10] This

dehydration event occurs at temperatures consistent with the first endotherm observed in the

DSC scan.[10]

Thermal Property
Observed
Value/Range

Technique Source

Dehydration

Endotherm
~104°C - 111°C DSC [1][10]

Melting Endotherm ~130°C - 140°C DSC [1][6][10]

Water Content ~4.2% - 4.4% TGA [10]

Decomposition Begins > 150°C DSC [1]

Crystallinity, Polymorphism, and Solvation
The solid-state form of an active pharmaceutical ingredient (API) can significantly impact its

stability and dissolution rate. Formoterol Fumarate Dihydrate is a crystalline material, which is

confirmed by the presence of multiple sharp peaks in its X-Ray Powder Diffraction (XRPD)

pattern.[1]

The molecule is known to be a prolific solvate former. Polymorph screening studies have

identified several crystalline forms, including three anhydrous polymorphs, the dihydrate, a

diethanolate, a di-isopropanolate, and a dibenzylalcoholate.[10][11] Thermodynamic stability

testing has shown that the dihydrate is the most stable solid form under ambient conditions,

largely due to an efficient hydrogen-bonding network between the formoterol, fumarate, and
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water molecules that results in a well-packed, stable crystal structure.[10] This makes the

dihydrate the preferred form for pharmaceutical development.

The potential for conversion between these forms underscores the need for strict control over

manufacturing processes, particularly those involving different solvents or temperatures, to

ensure the consistent delivery of the stable dihydrate form.
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Caption: Relationship between conditions and solid forms of Formoterol Fumarate.

Key Analytical Protocols and Methodologies
To ensure the quality, consistency, and stability of Formoterol Fumarate Dihydrate, a suite of

analytical techniques is employed. The following protocols are foundational for its

characterization.

Workflow for Physicochemical Characterization
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A logical workflow ensures that all critical parameters of a new batch of API are systematically

evaluated. This process validates the material's identity, purity, and physical form, confirming its

suitability for formulation development.
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Caption: Systematic workflow for API characterization.
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Protocol: Solubility Determination (Shake-Flask Method)
This protocol determines the equilibrium solubility of the compound in a given solvent system.

Preparation: Add an excess amount of Formoterol Fumarate Dihydrate powder to a known

volume of the desired solvent (e.g., phosphate buffer pH 7.4, methanol) in a sealed, clear

glass vial. The excess solid is crucial to ensure saturation.

Equilibration: Place the vials in a shaker or rotator bath maintained at a constant temperature

(e.g., 25°C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure

equilibrium is reached.[1]

Phase Separation: After equilibration, allow the samples to stand undisturbed for a short

period to let the undissolved solids settle.

Sampling & Filtration: Carefully withdraw an aliquot from the clear supernatant. Immediately

filter the aliquot through a chemically inert membrane filter (e.g., 0.45 µm PVDF for aqueous

or PTFE for organic) to remove any undissolved particles.[1]

Quantification: Dilute the filtered sample appropriately and analyze the concentration of

formoterol using a validated HPLC-UV method.[1] Calculate the solubility in mg/mL or g/L.

Protocol: Purity and Assay by RP-HPLC
This method is used to quantify the amount of Formoterol Fumarate Dihydrate (assay) and

detect any related impurities. The following is based on a typical pharmacopeial method.[12]

Mobile Phase Preparation:

Buffer (pH 6.0): Prepare a solution containing 6.1 g/L of monobasic sodium phosphate and

1.0 g/L of dibasic sodium phosphate dihydrate in water.[12]

Mobile Phase: Use a gradient mixture of the Buffer and Acetonitrile as specified in the

monograph.[12]

Standard Solution Preparation: Prepare a standard solution of USP Formoterol Fumarate

Reference Standard (RS) at a known concentration (e.g., 0.2 mg/mL) in a suitable diluent

(e.g., Acetonitrile/Buffer 16:84).[12]
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Sample Solution Preparation: Prepare a sample solution of the Formoterol Fumarate

Dihydrate batch at the same concentration as the standard solution.[12]

Chromatographic Conditions:

Column: C18, 4.6-mm × 15-cm; 5-µm packing (L7 type).[12]

Detector: UV at 214 nm.[9][12]

Flow Rate: 1.0 mL/min.[12]

Injection Volume: 10 µL.[12]

Analysis & Calculation: Inject the standard and sample solutions. Identify the formoterol peak

based on the retention time of the standard. Calculate the assay percentage by comparing

the peak area of the sample to the peak area of the standard.[12] Impurities are identified

and quantified based on their relative retention times and response factors.

Stability and Storage
Given its hydrated nature and potential for solid-state transformations, proper storage is critical.

Formoterol Fumarate Dihydrate should be preserved in well-closed, light-resistant containers at

controlled room temperature.[5][6][12] Solutions prepared in DMSO for experimental use may

be stored at -20°C for up to 3 months.[6]

Conclusion
The physicochemical properties of Formoterol Fumarate Dihydrate—particularly its solubility,

thermal stability, and solid-state form—are deeply interconnected and foundational to its

successful development as a pharmaceutical product. The dihydrate is the thermodynamically

stable form, but its potential to convert to various anhydrates or solvates necessitates rigorous

analytical control throughout the manufacturing lifecycle. The protocols and data presented in

this guide provide a framework for researchers and developers to understand, characterize,

and control this critical API, ensuring the consistent delivery of a safe and effective medication

to patients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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